Cas no 2097872-29-0 (N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-sulfonamide)

• Product Name: N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-sulfonamide
• CAS No: 2097872-29-0
• MF: C₁₅H₁₄N₂O₃S₂
• MW: 334.413260936737
• CID: 5477186
• PubChem ID: 126852073
• Update Time: 2025-10-30

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS032456390
• N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]pyridine-3-sulfonamide
• F6192-0727
• 2097872-29-0
• N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-sulfonamide

• Inchi： 1S/C15H14N2O3S2/c18-22(19,12-4-1-7-16-10-12)17-11-13(14-5-2-8-20-14)15-6-3-9-21-15/h1-10,13,17H,11H2
• InChI Key： FUORWWOJGMQHHI-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NCC(C1=CC=CO1)C1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 334.04458466g/mol
• Monoisotopic Mass: 334.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Additional information on N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-sulfonamide

Professional Introduction to N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-sulfonamide (CAS No. 2097872-29-0)

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-sulfonamide, with the CAS number 2097872-29-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both furan and thiophene heterocyclic moieties, which are well-known for their diverse biological activities and potential therapeutic applications. The pyridine-sulfonamide backbone further enhances its structural complexity, making it a promising candidate for further exploration in drug discovery and development.

The structural design of N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-sulfonamide incorporates key pharmacophoric elements that are frequently associated with biological efficacy. The furan ring, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, contributes to the compound's binding affinity. Similarly, the thiophene ring, with its aromatic stability and electronic properties, plays a crucial role in modulating the compound's biological activity. The presence of a sulfonamide group at the 3-position of the pyridine ring adds another layer of functionality, enabling interactions with various biological receptors and enzymes.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their wide range of biological activities. Studies have demonstrated that molecules containing both furan and thiophene moieties exhibit significant potential in treating various diseases, including cancer, inflammation, and infectious disorders. The unique structural features of N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-sulfonamide make it an attractive scaffold for designing novel therapeutic agents. Its ability to engage multiple binding sites on target proteins suggests that it may have multifunctional effects, which could be particularly beneficial in complex disease states.

The synthesis of N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-sulfonamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the furan- and thiophene strong>-containing side chains necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only enhance the synthetic pathway but also improve the overall quality of the final product.

The pharmacological evaluation of N-[2-(< strong>furan - 2 - yl ) - 2 - ( thiophen - 2 - yl ) ethyl ] pyridine - 3 - sulfonamide has revealed promising results in preclinical studies. Initial experiments have shown that this compound exhibits inhibitory activity against several key enzymes implicated in disease pathways. For instance, it has demonstrated potential as an inhibitor of enzymes involved in cancer cell proliferation and survival mechanisms. Additionally, its interaction with inflammatory pathways suggests that it may have therapeutic benefits in managing chronic inflammatory conditions.

The integration of computational chemistry and molecular modeling techniques has been instrumental in understanding the binding interactions of N-[2-(< strong>furan - 2 - yl ) - 2 - ( thiophen - 2 - yl ) ethyl ] pyridine - 3 - sulfonamide with biological targets. These studies have provided valuable insights into how the compound's structural features contribute to its biological activity. By predicting binding affinities and identifying key interaction sites, researchers can optimize the molecule for improved efficacy and selectivity. Such computational approaches are increasingly becoming indispensable tools in modern drug discovery pipelines.

The development of novel drug candidates often requires iterative optimization to enhance their pharmacokinetic properties. N-[2-(< strong>furan - 2 - yl ) - 2 - ( thiophen - 2 - yl ) ethyl ] pyridine - 3 - sulfonamide serves as an excellent example of how structural modifications can influence drug-like characteristics such as solubility, permeability, and metabolic stability. By fine-tuning its chemical structure, researchers aim to develop derivatives that not only retain biological activity but also exhibit favorable pharmacokinetic profiles, thereby improving their potential for clinical translation.

The growing interest in heterocyclic compounds like N-[2-(< strong>furan - 2 - yl ) - 2 - ( thiophen - 2 - yl ) ethyl ] pyridine - 3 - sulfonamide underscores their importance as building blocks for innovative therapeutics. As research continues to uncover new biological functions and mechanisms, compounds containing these heterocyclic moieties are expected to play a pivotal role in addressing unmet medical needs. The combination of synthetic chemistry expertise and advanced pharmacological evaluation ensures that molecules like this one will remain at the forefront of pharmaceutical innovation.